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Compound of Interest

Compound Name: Glyphosine

Cat. No.: B166191

These notes are intended for researchers, scientists, and turfgrass management professionals.

Introduction

The application of sub-lethal doses of glyphosate has been explored as a method of plant
growth regulation in various turfgrass species. This practice aims to reduce mowing frequency,
suppress seedhead formation, and in some cases, improve turf quality by redirecting the plant's
energy from vertical growth to lateral and below-ground development. The primary mechanism
of action is the inhibition of the 5-enolpyruvylshikimate-3-phosphate (EPSP) synthase enzyme
in the shikimate pathway, which is crucial for the production of aromatic amino acids essential
for plant growth.[1][2][3][4][5] At low concentrations, this inhibition leads to a temporary stunting
of growth rather than plant death.

Data Presentation: Effects of Low-Dose Glyphosate
on Turfgrass

The following tables summarize quantitative data from various studies on the effects of low-
dose glyphosate on different turfgrass species.

Table 1: Effects of Low-Dose Glyphosate on Turfgrass Growth and Quality
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Glyphosate
Rate (kg
a.i./ha)

Turfgrass
Species

Application
Timing

Observed
Effects

Reference

Zoysia japonica
0.40
(Emerald Grass)

Annually

18.3% reduction
in leaf area,
14.7% reduction
in plant height,
6.8% reduction in
shoot dry matter,
and 8.1%
reduction in total
dry matter
compared to
control, without
impairing

coloration.[6]

0.08-0.74 (11 -
106 fl oz/acre)

Fine Fescue Mix

Single

application

At 0.16 kg a.i./ha
(22 fl oz/acre),
living ground
cover was
reduced to 67%
after 6 weeks.
Higher rates
caused
significant injury.

[7]

Creeping Not specified,
Bentgrass fairway
renovation

1-7 days before

cultivation

Cultivation 1-7
days after
glyphosate
application did
not detrimentally
affect long-term
herbicide efficacy
and in some

cases hastened

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.researchgate.net/publication/364311371_Nitrogen_Fertilization_and_Glyphosate_as_a_Growth_Regulator_Effects_on_the_Nutritional_Efficiency_and_Nutrient_Balance_in_Emerald_Grass
https://turf.umn.edu/news/andrew-hollman-glyphosate-control-undesirable-grasses-fine-fescue-mixtures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

the decline of the
turf.[8]

Control was 0%
in the 50s (°F),
59% in the 60s,

) Applied at and 92% in the
Intentionally low ) o
Tall Fescue various 70s, highlighting
rate for study .
temperatures the importance of
ambient

temperature for

efficacy.

Effective control

Perennial )
of these species
Ryegrass, ) _
0.27 (1/4 of label  Single as weeds at this
Kentucky o
rate) application low rate under
Bluegrass, Tall )
optimal

Fescue N
conditions.[9]

Table 2: Application Rates of Glyphosate for Growth Regulation and Weed Control in Turfgrass
Settings
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Target Glyphosate
) . . Product Rate
Species/Situati Rate (kg Notes Reference
. Example

on a.i./ha)

General Weed Effective for

Control in 0.56 1 pt/acre (4 controlling Poa

Dormant ' Ib/gallon product) annua and other

Bermudagrass winter weeds.
Lower rates can

Control of suppress some

Undesirable 0.08-0.24 (11 - Varies by product undesirable

Grasses in Fine

32 fl oz/acre)

concentration

grasses while

Fescue minimizing injury
to fine fescue.[7]
Reduced mowing

Growth requirements

Regulation in 0.40 Not specified without

Zoysia Grass significant turf
quality decline.[6]
Eliminates

Pre-plant Weed Varies by product eX|st|ng.

2.24 - 4.48 vegetation before

Control

concentration

seeding or
sodding.[10]

Experimental Protocols

Protocol 3.1: Evaluating the Efficacy of Low-Dose Glyphosate for Turfgrass Growth Regulation

Objective: To determine the effect of various sub-lethal rates of glyphosate on the vertical

growth, turf quality, and seedhead suppression of a specific turfgrass species.

Materials:

o Established turfgrass plots (e.g., 1.5m x 3m) of the target species.
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» Randomized complete block design with a minimum of 3-4 replications.

o CO2-pressurized backpack sprayer with flat-fan nozzles calibrated to deliver a consistent
spray volume (e.g., 280-374 L/ha).

¢ Glyphosate formulation with a known concentration of the active ingredient.
e Non-ionic surfactant (if recommended by the product label).

» Clipping collection box and shears.

e Ruler or turf height measuring device.

o Camera for photographic documentation.

» Data collection sheets.

Methodology:

e Plot Establishment: Establish uniform plots of the target turfgrass species. Allow the turf to
acclimate and ensure it is actively growing and not under stress at the time of application.

o Treatment Application:

o Prepare glyphosate solutions for the desired range of sub-lethal application rates (e.g., O,
0.1, 0.2, 0.3, 0.4 kg a.i./ha). Include a non-treated control.

o Apply the treatments uniformly to the designated plots using the calibrated sprayer.
o Conduct applications on a calm day to minimize spray drift.
» Data Collection:

o Vertical Growth Rate: At regular intervals (e.g., weekly), measure the turfgrass height.
Collect clippings from a pre-defined area within each plot, dry them in an oven at 60-70°C
until a constant weight is achieved, and record the dry weight.
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o Turf Quality: Visually assess turf quality on a scale of 1-9 (1=dead turf, 9=ideal turf) at
regular intervals. Consider color, density, and uniformity.

o Phytotoxicity: Visually assess any turf injury (e.g., discoloration, thinning) on a percentage
scale (0% = no injury, 100% = dead turf).

o Seedhead Suppression: Count the number of seedheads in a defined quadrat within each
plot at the expected time of seedhead emergence.

o Data Analysis: Analyze the collected data using appropriate statistical methods (e.g.,
ANOVA, regression analysis) to determine the significance of treatment effects.

Mandatory Visualizations

Diagram 4.1: Glyphosate's Mechanism of Action - Inhibition of the Shikimate Pathway

Click to download full resolution via product page
Caption: Inhibition of the Shikimate Pathway by Glyphosate.

Diagram 4.2: Experimental Workflow for Testing Plant Growth Regulators on Turfgrass
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Caption: General Workflow for PGR Efficacy Testing in Turfgrass.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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